BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Substance P (7-11)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Substance P (7-11)

Cat. No.: B549626

Essential Safety and Handling Guide for Substance
P (7-11)

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Substance P (7-11). Adherence
to these procedures is vital for ensuring laboratory safety and minimizing risks associated with
this biologically active peptide.

Hazard Identification and Personal Protective Equipment
(PPE)

While specific toxicity data for Substance P (7-11) is limited, it should be handled as a
potentially hazardous substance due to its biological activity. Inhalation, ingestion, or skin
contact may cause irritation or allergic reactions.[1] The following personal protective
equipment is mandatory when handling Substance P (7-11).
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Equipment

Specification

Purpose

Eye Protection

ANSI z87.1-compliant safety
goggles with side-shields.[1][2]

Protects eyes from splashes or
dust.[1]

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile or latex).[3] Gloves

must be inspected before use.

Prevents skin contact.

Body Protection

Laboratory coat. In case of
significant exposure risk,
fire/flame resistant and
impervious clothing may be

necessary.

Protects skin and clothing from

contamination.

Respiratory Protection

Work should be conducted in a
well-ventilated area. If dust or
aerosols may be generated, a
NIOSH-approved respirator or
a full-face respirator should be

used.

Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling

[EEN

. Preparation:

when handling the solid form.

Assemble all necessary equipment and reagents.

Don the appropriate PPE as outlined in the table above.

2. Reconstitution (if applicable):

fume hood to prevent dust formation.

Ensure the work area is clean and well-ventilated, preferably within a fume hood, especially

Verify the immediate availability of a safety shower and eye wash station.

If the peptide is in solid form, carefully open the vial in a designated containment area or
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o Slowly add the appropriate solvent to the vial.
e Gently swirl or vortex to ensure complete dissolution. Avoid vigorous shaking.
3. Experimental Use:

o Handle all solutions containing Substance P (7-11) with care to prevent spills and the
generation of aerosols.

» Use appropriate containment measures for the specific experimental procedures.
4. Post-Handling:

» Decontaminate all work surfaces with a suitable cleaning agent.

o Properly dispose of all contaminated materials according to the disposal plan.

e Wash hands thoroughly after handling.

: _

Property Value Source
CAS Number 51165-05-0

Molecular Formula C31H44N605S

Molecular Weight 612.78 g/mol

Solubility Soluble in water

Disposal Plan

All waste materials contaminated with Substance P (7-11) must be treated as chemical waste
and disposed of in accordance with institutional, local, and national regulations.

o Waste Segregation: Separate liquid and solid waste into clearly labeled, sealed containers.
Do not mix with incompatible waste streams.
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o Solid Waste: All contaminated consumables (e.g., pipette tips, vials, gloves) should be
placed in a designated and labeled "Hazardous Chemical Waste" container.

» Liquid Waste: Collect all aqueous solutions containing Substance P (7-11) in a labeled,
sealed container for hazardous liquid waste. Do not discharge to sewer systems.

o Decontamination: Non-disposable equipment that has come into contact with the peptide
should be thoroughly cleaned and decontaminated.

o Final Disposal: The material can be disposed of by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.

Emergency Procedures

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water and consult a doctor.

o Eye Contact: Rinse with pure water for at least 15 minutes and seek immediate medical
attention.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.

o Spill: Evacuate personnel to a safe area. Avoid dust formation and breathing vapors, mist, or
gas. Wear appropriate PPE. Collect the spillage using spark-proof tools and explosion-proof
equipment and place it in a suitable, closed container for disposal.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of Substance
P (7-11).
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Caption: Workflow for the safe handling and disposal of Substance P (7-11).
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Note: Detailed experimental protocols for specific applications of Substance P (7-11) and its
associated signaling pathways were not available in the initial information search. Researchers
should consult relevant scientific literature for specific experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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P (7-11)]. BenchChem, [2025]. [Online PDF]. Available at:
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substance-p-7-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

